Cas no 2640835-59-0 (3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2640835-59-0
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5316466
• PubChem ID: 155799785
• Update Time: 2025-05-20

3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[[1-[(tetrahydro-2-furanyl)methyl]-4-piperidinyl]methoxy]pyridine
• F6683-1404
• 2640835-59-0
• AKOS040716832
• 3-chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine
• 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine

• Inchi： 1S/C16H23ClN2O2/c17-15-10-18-6-3-16(15)21-12-13-4-7-19(8-5-13)11-14-2-1-9-20-14/h3,6,10,13-14H,1-2,4-5,7-9,11-12H2
• InChI Key： IESSAJCLHULOKE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(CC2CCCO2)CC1

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.3±25.0 °C(Predicted)
• pka: 8.32±0.10(Predicted)

Additional information on 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine

Introduction to 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS No. 2640835-59-0)

3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine, identified by its CAS number 2640835-59-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its 3-chloro and 4-(methoxy)piperidine moieties, contribute to its unique chemical properties and potential applications in drug development.

The synthesis and characterization of 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine involve intricate organic transformations that highlight the compound's complexity. The presence of the oxolan group in the molecule introduces a cyclic ether structure, which is known to influence the pharmacokinetic behavior of pharmaceutical compounds. This feature, combined with the piperidine ring, enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine has been studied for its potential role in modulating enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key players in cell signaling pathways. The 3-chloro substituent is particularly important, as it can enhance the binding affinity of the molecule to its target proteins.

The< strong>piperidine moiety in 3-Chloro-4-({1-[(oxolan-2-yl)methyl]piperidin-4-ylylmethoxy)pyridine is another critical feature that contributes to its pharmacological properties. Piperidine derivatives are well-known for their ability to improve drug-like characteristics, including metabolic stability and oral bioavailability. The methoxy group attached to the piperidine ring further enhances the compound's solubility in water, which is essential for effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been performed on 3-Chloro-4-(1-{[(oxolan-2-ylmethyl)piperidin]-4-ylylmethoxy}pyridine using various computational platforms. These studies have revealed that the compound can interact with specific amino acid residues in target proteins, suggesting a mechanism of action that could be exploited for therapeutic purposes. The< strong>oxolan group has been identified as a key interaction point, contributing to the compound's binding affinity and selectivity.

The pharmacokinetic profile of 3-Chloro-(1-{[(oxolan)-2-methyl)piperidin]-4-ylylmethoxy}pyridine has also been evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the< strong>piperidine ring has been shown to enhance oral bioavailability, while the< strong>3-chloro substituent improves metabolic stability. These findings are crucial for optimizing drug delivery formulations and ensuring therapeutic efficacy.

In conclusion, 3-Chloro-(1-{[(oxolan)-2-methyl)piperidin]-4-ylylmethoxy}pyridine (CAS No.< strong>2640835-59-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this molecule will likely yield valuable insights into new treatment strategies for various diseases.